Cas no 18087-11-1 (1-Methoxy-4,5-dimethyl-2-nitrobenzene)

• Product Name: 1-Methoxy-4,5-dimethyl-2-nitrobenzene
• CAS No: 18087-11-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 3819152
• PubChem ID: 19357165
• Update Time: 2025-11-02

1-Methoxy-4,5-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4,5-dimethyl-2-nitro-
• 1-Methoxy-4,5-dimethyl-2-nitrobenzene
• 4,5-Dimethyl-2-nitroanisole
• DTXSID501288133
• 18087-11-1
• LPPBGAJFLLJXIR-UHFFFAOYSA-N
• SCHEMBL8089043

• Inchi： 1S/C9H11NO3/c1-6-4-8(10(11)12)9(13-3)5-7(6)2/h4-5H,1-3H3
• InChI Key： LPPBGAJFLLJXIR-UHFFFAOYSA-N
• SMILES： C1(OC)=CC(C)=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-Methoxy-4,5-dimethyl-2-nitrobenzene

Comprehensive Guide to 1-Methoxy-4,5-dimethyl-2-nitrobenzene (CAS No. 18087-11-1): Properties, Applications, and Market Insights

1-Methoxy-4,5-dimethyl-2-nitrobenzene (CAS No. 18087-11-1) is a specialized aromatic compound widely used in organic synthesis and industrial applications. This nitro-substituted benzene derivative is characterized by its unique molecular structure, featuring a methoxy group and two methyl groups attached to the aromatic ring. The compound's chemical stability and reactivity make it valuable for various synthetic processes, particularly in the production of dyes, fragrances, and pharmaceutical intermediates.

The growing interest in nitroaromatic compounds like 1-Methoxy-4,5-dimethyl-2-nitrobenzene stems from their versatility in chemical transformations. Researchers frequently search for "synthesis of 1-Methoxy-4,5-dimethyl-2-nitrobenzene" and "applications of nitrobenzene derivatives," reflecting the compound's relevance in modern chemistry. Recent studies highlight its potential as a building block for advanced materials, aligning with the current focus on sustainable chemistry and green synthesis methods.

From a physicochemical perspective, 1-Methoxy-4,5-dimethyl-2-nitrobenzene typically appears as a yellow to orange crystalline solid with moderate solubility in organic solvents. Its molecular weight of 195.19 g/mol and distinct spectroscopic properties (including characteristic IR and NMR signatures) make it easily identifiable in analytical workflows. The compound's thermal stability allows for its use in various temperature-dependent reactions, a feature often queried in searches like "thermal properties of nitrobenzene derivatives."

In industrial applications, 1-Methoxy-4,5-dimethyl-2-nitrobenzene serves as a crucial intermediate for azo dye production and specialty chemicals. The textile industry particularly values this compound for creating colorfast dyes, addressing the increasing market demand for high-performance pigments. Recent trends show growing interest in "eco-friendly dye intermediates" and "bio-based aromatic compounds," positioning this chemical as relevant to sustainable manufacturing discussions.

The synthetic methodology for 1-Methoxy-4,5-dimethyl-2-nitrobenzene typically involves nitration reactions of appropriately substituted benzene precursors. Current research focuses on optimizing these processes for atom economy and reduced environmental impact, responding to queries about "green synthesis of nitroaromatics." Advanced techniques like continuous flow chemistry are being explored to improve the safety and efficiency of its production.

From a market perspective, the demand for 1-Methoxy-4,5-dimethyl-2-nitrobenzene remains steady, particularly in regions with strong specialty chemical industries. Analytical reports tracking "nitrobenzene derivatives market growth" indicate consistent applications in research and industrial sectors. The compound's role in developing advanced organic materials continues to attract attention from both academic and commercial circles.

Quality control of 1-Methoxy-4,5-dimethyl-2-nitrobenzene involves rigorous chromatographic analysis and spectroscopic verification, with purity standards often exceeding 98%. These specifications cater to industries requiring high-purity intermediates, addressing common search queries about "analytical methods for nitroaromatics." The compound's stability under proper storage conditions (typically cool, dry environments) makes it suitable for long-term use in various applications.

Emerging applications of 1-Methoxy-4,5-dimethyl-2-nitrobenzene include its potential use in organic electronics and photoresist materials, aligning with current technological trends. Researchers investigating "nitroaromatics in material science" will find this compound particularly interesting due to its electron-accepting properties and structural tunability. These characteristics make it a candidate for developing next-generation functional materials.

Safety considerations for handling 1-Methoxy-4,5-dimethyl-2-nitrobenzene follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended during its use. These precautions address common workplace safety queries while maintaining compliance with international chemical handling guidelines.

The future outlook for 1-Methoxy-4,5-dimethyl-2-nitrobenzene appears promising, with potential expansions into agrochemical intermediates and pharmaceutical precursors. As synthetic chemistry evolves toward more selective transformations and catalytic processes, this compound's utility in regioselective reactions may increase. Market analysts tracking "specialty benzene derivatives trends" continue to monitor its applications across multiple industries.